![molecular formula C45H38O16 B1210763 ent-Fisetinidol-(4beta->8)-catechin-(6->4beta)-ent-fisetinidol CAS No. 88269-47-0](/img/structure/B1210763.png)
ent-Fisetinidol-(4beta->8)-catechin-(6->4beta)-ent-fisetinidol
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Description
Ent-Fisetinidol-(4beta->8)-catechin-(6->4beta)-ent-fisetinidol is a proanthocyanidin.
Scientific Research Applications
Chemical Structure and Synthesis
- Synthetic sequencing and high-temperature NMR spectroscopy have been utilized to elucidate the structure of certain fisetinidol-catechin diastereoisomers. These compounds, derived from heartwood extracts, are notable for their 'angular' profisetinidin tetraflavanoid structure, resulting from specific substitution patterns and asymmetric induction during biomimetic condensation (Young, Ferreira, Roux, & Hull, 1985).
Biological Activities
- Fisetinidol demonstrates promising hypoglycemic and hepatoprotective effects in adult zebrafish, indicating potential for diabetes management. Computational studies suggest it operates similarly to antidiabetic drugs like metformin and α-acarbose (da Silva et al., 2022).
Antioxidant Properties
- Research on the bark of Burkea africana, a medicinal plant in sub-Saharan Africa, has identified proanthocyanidins, including fisetinidol-catechin compounds, as active constituents with significant antioxidant and radical scavenging activity (Mathisen, Diallo, Andersen, & Malterud, 2002).
Pharmaceutical Potential
- A study on Acacia polyphenol, rich in fisetinidol and other flavan-3-ols, demonstrated its potential anti-obesity and anti-diabetic effects. It suggests that these compounds could alleviate metabolic syndrome by modulating gene expression related to energy expenditure and fat acid synthesis (Ikarashi et al., 2011).
Therapeutic Applications
- Extracts containing fisetinidol and related compounds have shown inhibitory effects against enzymes involved in carbohydrate digestion, indicating potential applications in managing postprandial hyperglycemia and diabetes (Chen et al., 2021).
Properties
88269-47-0 | |
Molecular Formula |
C45H38O16 |
Molecular Weight |
834.8 g/mol |
IUPAC Name |
(2R,3S)-2-(3,4-dihydroxyphenyl)-6-[(2R,3R,4R)-2-(3,4-dihydroxyphenyl)-3,7-dihydroxy-3,4-dihydro-2H-chromen-4-yl]-8-[(2S,3R,4R)-2-(3,4-dihydroxyphenyl)-3,7-dihydroxy-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol |
InChI |
InChI=1S/C45H38O16/c46-20-4-6-22-32(14-20)59-43(18-2-9-26(49)29(52)12-18)40(57)34(22)36-38(55)24-16-31(54)42(17-1-8-25(48)28(51)11-17)61-45(24)37(39(36)56)35-23-7-5-21(47)15-33(23)60-44(41(35)58)19-3-10-27(50)30(53)13-19/h1-15,31,34-35,40-44,46-58H,16H2/t31-,34+,35+,40+,41+,42+,43+,44-/m0/s1 |
InChI Key |
VYURQCQMACPHRC-FXDUNFGRSA-N |
Isomeric SMILES |
C1[C@@H]([C@H](OC2=C(C(=C(C(=C21)O)[C@@H]3[C@H]([C@H](OC4=C3C=CC(=C4)O)C5=CC(=C(C=C5)O)O)O)O)[C@@H]6[C@H]([C@@H](OC7=C6C=CC(=C7)O)C8=CC(=C(C=C8)O)O)O)C9=CC(=C(C=C9)O)O)O |
SMILES |
C1C(C(OC2=C(C(=C(C(=C21)O)C3C(C(OC4=C3C=CC(=C4)O)C5=CC(=C(C=C5)O)O)O)O)C6C(C(OC7=C6C=CC(=C7)O)C8=CC(=C(C=C8)O)O)O)C9=CC(=C(C=C9)O)O)O |
Canonical SMILES |
C1C(C(OC2=C(C(=C(C(=C21)O)C3C(C(OC4=C3C=CC(=C4)O)C5=CC(=C(C=C5)O)O)O)O)C6C(C(OC7=C6C=CC(=C7)O)C8=CC(=C(C=C8)O)O)O)C9=CC(=C(C=C9)O)O)O |
Origin of Product |
United States |
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